4,5-difluoropyrimidine
Overview
Description
4,5-Difluoropyrimidine (DFP) is an organic compound that belongs to the pyrimidine family. It is a versatile molecule that can be used as a building block in many synthetic organic chemistry processes. Its unique structure and properties make it a useful tool for scientists in many fields, such as medicinal chemistry, materials science, and biochemistry. DFP has been studied for its potential applications in medical research, drug development, and other areas.
Scientific Research Applications
4,5-Difluoropyrimidine (this compound) has a wide range of scientific research applications. It has been used in the synthesis of a variety of compounds, such as pyrimidine-based drugs, fluorescent probes, and other organic compounds. This compound has also been used in medicinal chemistry, as it can be used to modify the structure of existing drugs to improve their efficacy and reduce their side effects. Additionally, this compound has been used in materials science, as it can be used to create new materials with unique properties.
Mechanism of Action
The mechanism of action of 4,5-Difluoropyrimidine (this compound) is not yet fully understood. However, it is believed that this compound may act as a ligand, binding to certain proteins and altering their function. Additionally, this compound may also act as an inhibitor, blocking the activity of certain enzymes or receptors. Finally, this compound may also act as an agonist, stimulating the activity of certain proteins or enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound (this compound) are not yet fully understood. However, it is believed that this compound may have anti-cancer, anti-inflammatory, and anti-viral properties. Additionally, this compound may also have the potential to reduce oxidative stress and improve the efficiency of enzyme reactions.
Advantages and Limitations for Lab Experiments
The use of 4,5-Difluoropyrimidine (this compound) in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it can be easily synthesized in a laboratory setting. Additionally, it is a versatile molecule that can be used in a variety of synthetic organic chemistry processes. However, there are also some limitations to using this compound in lab experiments. It is a relatively unstable molecule, and it can be difficult to store and handle. Additionally, the mechanism of action of this compound is not yet fully understood, so its effects on biochemical and physiological processes are not yet known.
Future Directions
There are several potential future directions for 4,5-Difluoropyrimidine (this compound) research. First, further research is needed to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Additionally, this compound could be used in the development of new drugs, as it can be used to modify the structure of existing drugs to improve their efficacy and reduce their side effects. Finally, this compound could be used in materials science, as it can be used to create new materials with unique properties.
Synthesis Methods
The synthesis of 4,5-Difluoropyrimidine (this compound) is a relatively simple process. It can be synthesized from the reaction of 4-fluoropyrimidine and 5-fluoropyrimidine in the presence of a base, such as sodium hydroxide. The reaction results in the formation of a this compound product. This method can be used to synthesize a variety of compounds, including this compound derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,5-difluoropyrimidine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,4-difluoro-5-nitropyrimidine", "Sodium hydride", "Hydrogen gas", "Palladium on carbon", "Methanol", "Acetic acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Reduction of 2,4-difluoro-5-nitropyrimidine with sodium hydride and hydrogen gas in methanol to yield 2,4-difluoro-5-aminopyrimidine", "Step 2: Protection of the amino group in 2,4-difluoro-5-aminopyrimidine with acetic anhydride and acetic acid to form N-acetyl-2,4-difluoro-5-aminopyrimidine", "Step 3: Deacetylation of N-acetyl-2,4-difluoro-5-aminopyrimidine with sodium bicarbonate in water to generate 2,4-difluoro-5-aminopyrimidine", "Step 4: Fluorination of 2,4-difluoro-5-aminopyrimidine with hydrogen fluoride in the presence of a catalyst such as palladium on carbon to produce 4,5-difluoropyrimidine" ] } | |
CAS RN |
1934299-31-6 |
Molecular Formula |
C4H2F2N2 |
Molecular Weight |
116.1 |
Purity |
95 |
Origin of Product |
United States |
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